Cas no 1378521-08-4 (4-fluoro-3,5-dihydroxybenzoic acid)
1378521-08-4 structure
Product Name:4-fluoro-3,5-dihydroxybenzoic acid
CAS No:1378521-08-4
MF:C7H5FO4
MW:172.110605955124
CID:1080123
PubChem ID:84819311
Update Time:2025-04-20
4-fluoro-3,5-dihydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-fluoro-3,5-dihydroxybenzoic acid
- Benzoic acid, 4-fluoro-3,5-dihydroxy-
- 1378521-08-4
-
- Inchi: 1S/C7H5FO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12)
- InChI Key: IQKUTUDIIBDICB-UHFFFAOYSA-N
- SMILES: FC1=C(C=C(C(=O)O)C=C1O)O
Computed Properties
- Exact Mass: 172.01718680g/mol
- Monoisotopic Mass: 172.01718680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 77.8Ų
4-fluoro-3,5-dihydroxybenzoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
1378521-08-4 (4-fluoro-3,5-dihydroxybenzoic acid) Related Products
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